1,1,1,3,3,5,5-Heptamethyltrisiloxane
Overview
Description
1,1,1,3,3,5,5-Heptamethyltrisiloxane is a basic material for synthetic polyalkyleneoxide modified heptamethyltrisiloxane . It is a specific structure surfactant for pesticide additives, coating additives, etc . It is also used as an agricultural adjuvant and sensory performance enhancer in cosmetic formulations .
Synthesis Analysis
The synthesis of 1,1,1,3,3,5,5-Heptamethyltrisiloxane involves the use of hexamethyldisiloxane (MM) and high hydrogen siloxane (DH) as raw materials, with strong acid-type ion-exchange resin as a catalyst . The optimal synthesis conditions are a reaction mass ratio of m(DH):m(MM)=1:13.45, a reaction temperature of 62.5°C, and a catalyst usage of 7.09% . Under these conditions, the mass fraction of MDHM in the product is 40.62% after a reaction time of 10 hours .Molecular Structure Analysis
The molecular formula of 1,1,1,3,3,5,5-Heptamethyltrisiloxane is C7H22O2Si3 . Its molecular weight is 222.5049 . The IUPAC Standard InChI is InChI=1S/C7H22O2Si3/c1-10(8-11(2,3)4)9-12(5,6)7/h10H,1-7H3 .Chemical Reactions Analysis
1,1,1,3,3,5,5-Heptamethyltrisiloxane can be used for the aromatic C-H silylation of arenes in the presence of a platinum complex catalyst . It can also be used as a reagent to synthesize 3-Octyl-1,1,1,3,5,5,5-heptamethyltrisiloxane .Physical And Chemical Properties Analysis
1,1,1,3,3,5,5-Heptamethyltrisiloxane has a refractive index of n20/D 1.382 (lit.) . Its boiling point is 142 °C (lit.) , and it has a density of 0.819 g/mL at 25 °C (lit.) .Scientific Research Applications
Aromatic C-H Silylation of Arenes
1,1,1,3,3,5,5-Heptamethyltrisiloxane can be used for the aromatic C-H silylation of arenes . This process involves the replacement of a hydrogen atom in an aromatic compound with a silicon atom, which can significantly alter the properties of the compound. The silylation process is typically carried out in the presence of a platinum complex catalyst .
Synthesis of 3-Octyl-1,1,1,3,5,5,5-heptamethyltrisiloxane
1,1,1,3,3,5,5-Heptamethyltrisiloxane can also be used as a reagent to synthesize 3-Octyl-1,1,1,3,5,5,5-heptamethyltrisiloxane . This compound is an agricultural adjuvant and sensory performance enhancer used in cosmetic formulations . As an agricultural adjuvant, it can improve the effectiveness of pesticides, while in cosmetic formulations, it can enhance the sensory experience for the user .
Mechanism of Action
Target of Action
1,1,1,3,3,5,5-Heptamethyltrisiloxane is primarily used for the aromatic C-H silylation of arenes . The primary targets of this compound are the hydrogen atoms in the aromatic C-H bonds of arenes .
Mode of Action
The compound interacts with its targets in the presence of a platinum complex catalyst . The platinum complex catalyst facilitates the silylation process, allowing the 1,1,1,3,3,5,5-Heptamethyltrisiloxane to replace the hydrogen atoms in the aromatic C-H bonds of arenes .
Biochemical Pathways
The silylation of arenes by 1,1,1,3,3,5,5-Heptamethyltrisiloxane affects the chemical properties of the arenes . The resulting silylated arenes have different reactivity and stability compared to the original arenes .
Pharmacokinetics
The compound’s molecular weight of 22250 suggests that it may have good bioavailability due to its relatively small size.
Result of Action
The silylation of arenes by 1,1,1,3,3,5,5-Heptamethyltrisiloxane results in the formation of silylated arenes . These silylated arenes have different chemical properties compared to the original arenes, which can be exploited in various chemical reactions .
Action Environment
The action of 1,1,1,3,3,5,5-Heptamethyltrisiloxane is influenced by environmental factors such as temperature and the presence of a catalyst . For example, the silylation process is facilitated by a platinum complex catalyst . Additionally, the reaction temperature and time can also affect the yield of the silylation process .
properties
InChI |
InChI=1S/C7H21O2Si3/c1-10(2)8-12(6,7)9-11(3,4)5/h1-7H3 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GDDVTIGTERZVBW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)O[Si](C)(C)O[Si](C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H21O2Si3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70275743 |
Source
|
| Record name | 1,1,3,3,5,5,5-Heptamethyltrisiloxane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70275743 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.50 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,1,1,3,3,5,5-Heptamethyltrisiloxane | |
CAS RN |
2895-07-0, 1038821-58-7 |
Source
|
| Record name | 1,1,1,3,3,5,5-Heptamethyltrisiloxane | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002895070 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Siloxanes and Silicones, di-Me, Bu group- and hydrogen-terminated | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1,1,3,3,5,5,5-Heptamethyltrisiloxane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70275743 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,1,1,3,3,5,5-heptamethyltrisiloxane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.018.886 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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